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Compound of Interest

Compound Name: Mipla

Cat. No.: B3025821

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known information regarding the synthesis
and purification of Mipla (N-methyl-N-isopropyllysergamide), a psychedelic drug of the
lysergamide family. Due to the controlled nature of this class of compounds, detailed, publicly
available synthesis and purification protocols are scarce. The following information is collated
from available scientific literature and chemical databases.

Chemical and Physical Properties

Mipla, or lysergic acid methylisopropylamide, is a structural isomer of LSD where the N,N-
diethyl groups are replaced by N-methyl and N-isopropyl groups.[1] It is a chiral compound with
two stereocenters.[2][3]
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Property Value Reference
(8B)-N-Isopropyl-N,6-dimethyl-
Chemical Name 9,10-didehydroergoline-8- [1]

carboxamide

Other Names

MiPLA; MIPLA, Lysergic acid
methylisopropylamide; N-
Methyl-N-isopropyllysergamide

[1]

Molecular Formula

C20H25N30

[1]14]

Molar Mass

323.440 g-mol—1

[1]

CAS Number

100768-08-9

[1]

Synthesis of Mipla

Detailed, step-by-step synthesis protocols for Mipla are not readily available in peer-reviewed

literature, likely due to the controlled status of lysergamides. However, the synthesis would

conceptually be analogous to the synthesis of other lysergamides, such as LSD, which

generally involves the coupling of lysergic acid with the appropriate amine. In the case of

Mipla, this would be N-methylisopropylamine.

A generalized synthetic workflow can be proposed:
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Caption: Generalized workflow for the synthesis of Mipla.

Purification of Mipla

Following the synthesis, Mipla must be purified to remove unreacted starting materials,
byproducts, and any isomers that may have formed. While specific protocols are not detailed in
the literature, standard chromatographic techniques are employed for the purification of
lysergamides.

Experimental Protocol: General Chromatographic Purification
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e Column Selection: A silica gel column is typically used for normal-phase chromatography.
For reverse-phase chromatography, a C18 column would be appropriate.

e Solvent System: The choice of solvent system is critical and would need to be determined
empirically, for example, by using thin-layer chromatography (TLC) to screen different
solvent mixtures. A common mobile phase for normal-phase chromatography of
lysergamides is a mixture of a non-polar solvent (e.g., dichloromethane or chloroform) and a
polar solvent (e.g., methanol or ammonia).

e Sample Preparation: The crude reaction mixture is dissolved in a minimal amount of the
mobile phase or a compatible solvent.

e Elution: The sample is loaded onto the column and eluted with the chosen solvent system.
Fractions are collected and analyzed for the presence of Mipla.

¢ Analysis: Collected fractions are analyzed by a suitable method such as TLC or High-
Performance Liquid Chromatography (HPLC) to identify those containing the pure product.

e Solvent Removal: The solvent from the pure fractions is removed under reduced pressure to
yield the purified Mipla.

Liquid Chromatography-Mass Spectrometry (LC-MS) is a key analytical technique for
identifying Mipla and its isomers, which may have different retention times.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols for Mipla (N-methyl-N-
isopropyllysergamide)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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